N-(6-isopropylbenzo[d]thiazol-2-yl)-2-(methylthio)benzamide

• IUPAC Name: 2-methylsulfanyl-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C18H18N2OS2/c1-11(2)12-8-9-14-16(10-12)23-18(19-14)20-17(21)13-6-4-5-7-15(13)22-3/h4-11H,1-3H3,(H,19,20,21)
• InChI Key: NEUUHYODCLGBHS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CC=C3SC
• Molecular Formula: C18H18N2OS2
• Molecular Weight: 342.5 g/mol

Description

N-(6-isopropylbenzo[d]thiazol-2-yl)-2-(methylthio)benzamide, also known as IBTM, is a chemical compound that has been extensively studied for its potential applications in scientific research. IBTM is a member of the benzothiazole family of compounds and has been found to exhibit a range of interesting biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Characterization

Research has demonstrated various methodologies for synthesizing benzothiazole and thiadiazole derivatives, highlighting their potential in developing complex molecules. For instance, Adhami et al. (2012) explored the synthesis of thiadiazolobenzamide via cyclization of thioxothiourea, leading to the formation of novel compounds with potential applications in material science and coordination chemistry (Adhami et al., 2012). Similarly, Qian et al. (2017) reported a metal- and reagent-free method for synthesizing benzothiazoles through TEMPO-catalyzed electrolytic C–H thiolation, offering a sustainable approach to creating these heterocyclic compounds (Qian et al., 2017).

Biological Activity and Applications

The biological activities of benzothiazole and thiadiazole derivatives have been extensively studied. Tiwari et al. (2017) synthesized a series of compounds containing a thiadiazole scaffold and evaluated their anticancer activity, revealing some compounds with promising anticancer properties (Tiwari et al., 2017). Another study by Hebishy et al. (2020) focused on the antiavian influenza virus activity of benzamide-based 5-aminopyrazoles, identifying compounds with significant antiviral activities (Hebishy et al., 2020).

Supramolecular Chemistry

The role of benzamide derivatives in supramolecular chemistry has been investigated, with Yadav and Ballabh (2020) studying N-(thiazol-2-yl)benzamide derivatives as a new series of supramolecular gelators. They highlighted the impact of methyl functionality and S⋯O interaction on gelation behavior, providing insights into the design of new gelators (Yadav & Ballabh, 2020).